[1-[(1,3-dimethyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbut-2-en-1-yl)piperidin-3-yl]methanol

• IUPAC Name: [1-[(2,5-dimethyl-1,2,4-triazol-3-yl)methyl]-3-(3-methylbut-2-enyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C16H28N4O/c1-13(2)6-8-16(12-21)7-5-9-20(11-16)10-15-17-14(3)18-19(15)4/h6,21H,5,7-12H2,1-4H3
• InChI Key: KPYMGQKBTGIAHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)CN2CCCC(C2)(CC=C(C)C)CO)C
• Molecular Formula: C16H28N4O
• Molecular Weight: 292.42 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves intricate chemical reactions, often employing condensation and crystallization techniques. For example, compounds with piperidinyl and triazolyl groups have been synthesized through condensation reactions, showcasing the diverse methodologies applicable to structurally similar molecules (Naveen et al., 2015).

Molecular Structure Analysis

X-ray diffraction studies have been central in determining the molecular structure of related compounds, revealing details such as crystal system, space group, and conformation. The piperidine ring often adopts a chair conformation, a characteristic feature that influences the compound's overall geometry and properties (Girish et al., 2008).

Chemical Reactions and Properties

Chemical properties, such as reactivity and bonding, are significantly influenced by the structural arrangement of the molecule. Studies have shown how inter- and intramolecular hydrogen bonding plays a crucial role in stabilizing the compound's structure, affecting its chemical behavior (Benakaprasad et al., 2007).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity are vital for understanding a compound's applications. These properties are closely related to the compound's molecular structure and the intermolecular forces at play. For example, the solvate formation, as seen in related compounds, can significantly affect the compound's physical characteristics (Goh et al., 2010).